Cas no 2228602-86-4 (methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228602-86-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6121371
• PubChem ID: 165758724
• Update Time: 2025-10-29

methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228602-86-4
• EN300-1728539

• Inchi： 1S/C11H18N2O2/c1-11(2,7-12)9-6-5-8(13(9)3)10(14)15-4/h5-6H,7,12H2,1-4H3
• InChI Key： OLSWXCUWJBRJFG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(C)(C)CN)N1C)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Professional Introduction to Methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228602-86-4)

Methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate, with the chemical identifier CAS No. 2228602-86-4, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrrole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a methyl group at the 1-position and a carboxylate ester at the 2-position, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of this compound have been extensively studied due to its promising pharmacological profile. Pyrrole derivatives are well-documented for their role in various biological processes, including enzyme inhibition and modulation of signaling pathways. In recent years, researchers have been exploring the therapeutic potential of pyrrole-based compounds in treating a range of diseases, from infectious disorders to chronic conditions such as cancer and neurodegenerative diseases.

One of the most compelling aspects of Methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate is its ability to interact with biological targets in a highly specific manner. The amino group at the 1-position and the ester functionality at the 2-position provide multiple sites for interaction with proteins and enzymes. This has led to investigations into its potential as an inhibitor of various enzymes implicated in disease pathways. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain kinases, which are critical in cell signaling and proliferation.

The compound's structural similarity to known bioactive molecules has also made it a valuable scaffold for drug design. By modifying different parts of the molecule, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects. The use of computational modeling and high-throughput screening techniques has accelerated the discovery process, allowing for rapid assessment of thousands of derivatives.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex pyrrole derivatives like Methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Techniques such as catalytic hydrogenation, nucleophilic substitution, and esterification play crucial roles in constructing the desired molecular framework.

The pharmacological evaluation of this compound has revealed several intriguing findings. Preclinical studies have demonstrated its potential in modulating inflammatory responses by interacting with key mediators such as cytokines and chemokines. Additionally, its ability to cross cell membranes suggests that it may be suitable for oral administration, which could improve patient compliance compared to injectable therapies.

Another area of interest is the compound's potential application in oncology research. Pyrrole derivatives have shown promise as anti-cancer agents by inhibiting pathways involved in tumor growth and metastasis. Methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate has been tested in various cancer cell lines, where it exhibited cytotoxic effects without significant toxicity to normal cells. This selectivity is crucial for developing effective anti-cancer therapies that minimize side effects.

The development of novel drug candidates often involves collaboration between synthetic chemists, medicinal chemists, and biologists. The synthesis of Methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate serves as an excellent example of how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise from different fields, researchers can overcome synthetic challenges and optimize molecular properties for therapeutic use.

The future prospects for this compound are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic applications. Advances in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have facilitated detailed structural characterization, which is essential for understanding how the molecule interacts with biological targets.

In conclusion, Methyl 5-(1-amino-2-methylpropan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228602-86-4) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it a valuable candidate for further development into a therapeutic agent. As research continues to uncover new applications for pyrrole derivatives, compounds like this one are poised to play a crucial role in addressing unmet medical needs.